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Compound of Interest

Compound Name:
4-[(2-Methyl-3-

furoyl)amino]benzoic acid

CAS No.: 314746-09-3

Cat. No.: B1619795

Get Quote

Welcome, researchers, scientists, and drug development professionals. This guide deviates

from a conventional data sheet format. Instead, it offers a comprehensive, interpretive journey

into the spectroscopic identity of 4-[(2-Methyl-3-furoyl)amino]benzoic acid. As a Senior

Application Scientist, my objective is not merely to present data, but to illuminate the logic

behind its acquisition and interpretation. We will explore how each peak and signal in the NMR,

IR, and Mass Spectra contributes to the structural narrative of this molecule. This document is

designed to be a self-validating system, where the principles of spectroscopy and the data

converge to build an unshakeable structural confirmation.

The molecule in question, a derivative of 4-aminobenzoic acid, presents an interesting case

study. It combines a familiar para-substituted benzene ring with a less common 2-methyl-3-

furoyl moiety. This structure requires a careful and methodical approach to assign every signal

and understand the electronic interplay between its constituent parts.
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Before delving into the spectra, it is crucial to visualize the molecule and outline our analytical

strategy. The systematic approach ensures that data from orthogonal techniques (NMR, IR,

MS) are used to corroborate a single, consistent structure.

Molecular Structure:

IUPAC Name: 4-[(2-Methyl-3-furoyl)amino]benzoic acid

Molecular Formula: C₁₃H₁₁NO₄

Molecular Weight: 245.23 g/mol

Our analytical workflow is designed for comprehensive structural elucidation, from establishing

the molecular framework to pinpointing the connectivity of each atom.
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Caption: A typical workflow for the synthesis and spectroscopic validation of an organic

compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
The Structural Blueprint
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NMR spectroscopy provides the most detailed information about the carbon-hydrogen

framework of a molecule. For a compound of this complexity, both ¹H and ¹³C NMR are

indispensable.

Experimental Protocol: NMR Data Acquisition
A self-validating protocol ensures reproducibility and accuracy.

Sample Preparation: Dissolve ~10-15 mg of high-purity 4-[(2-Methyl-3-
furoyl)amino]benzoic acid in ~0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆). The

choice of DMSO-d₆ is critical as it effectively solubilizes the carboxylic acid and amide

protons, which might otherwise undergo rapid exchange and be unobservable in solvents

like D₂O.

Internal Standard: Tetramethylsilane (TMS) is used as the internal standard, with its signal

set to 0.00 ppm.[1]

Instrumentation: Data should be acquired on a high-field NMR spectrometer (e.g., 400 MHz

or higher) to ensure adequate signal dispersion, especially in the aromatic region.[2]

¹H NMR Acquisition: Acquire the spectrum with a sufficient number of scans to achieve a

good signal-to-noise ratio. Key parameters include a 30-degree pulse angle and a relaxation

delay of at least 2 seconds.

¹³C NMR Acquisition: Due to the lower natural abundance of ¹³C, a greater number of scans

is required. Proton decoupling is used to simplify the spectrum to singlets for each unique

carbon.

Predicted ¹H NMR Spectrum (400 MHz, DMSO-d₆)
The predicted proton NMR spectrum reveals distinct signals for each part of the molecule.
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Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment
Rationale &
Commentary

~12.9 Broad Singlet 1H
H-O (Carboxylic

Acid)

Carboxylic acid

protons are

highly deshielded

and often appear

as a broad signal

due to hydrogen

bonding. Its

presence is a

key indicator of

the free acid

form.

~10.4 Singlet 1H N-H (Amide)

The amide

proton is also

deshielded and

its chemical shift

can be

concentration-

dependent. It

typically appears

as a sharp

singlet in DMSO.

~7.95 Doublet (J ≈ 8.8

Hz)

2H H-c, H-e

(Benzoic Acid)

These protons

are ortho to the

electron-

withdrawing

carboxylic acid

group and are

thus the most

deshielded

protons on the

benzene ring.

They appear as

a doublet due to
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coupling with H-

d.

~7.80
Doublet (J ≈ 8.8

Hz)
2H

H-d (Benzoic

Acid)

These protons

are ortho to the

electron-donating

amide group.

They couple with

H-c and H-e,

resulting in a

doublet.

~7.70
Doublet (J ≈ 2.0

Hz)
1H H-g (Furan)

The proton on

C5 of the furan

ring is coupled to

the proton on C4,

resulting in a

doublet. Furan

protons typically

appear in the

aromatic region.

~6.65
Doublet (J ≈ 2.0

Hz)
1H H-h (Furan)

The proton on

C4 of the furan

ring couples with

the proton on C5.

~2.50 Singlet 3H CH₃ (Methyl)

The methyl

group protons

are attached to

the furan ring

and appear as a

singlet as there

are no adjacent

protons to couple

with.

Note: J = coupling constant in Hertz (Hz).
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Predicted ¹³C NMR Spectrum (100 MHz, DMSO-d₆)
The ¹³C NMR spectrum confirms the carbon skeleton of the molecule. The chemical shifts are

influenced by the electronegativity of neighboring atoms and the overall electronic environment.

[3][4]
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Chemical Shift (δ, ppm) Carbon Assignment Rationale & Commentary

~167.0 C=O (Carboxylic Acid)

The carbonyl carbon of the

carboxylic acid is highly

deshielded due to the two

adjacent oxygen atoms.[3]

~162.5 C=O (Amide)

The amide carbonyl carbon is

also deshielded, but typically

appears slightly upfield

compared to the carboxylic

acid carbonyl.

~145.0 C-f (Furan)
The carbon atom of the furan

ring bearing the methyl group.

~143.5 C-b (Benzoic Acid)

The quaternary carbon

attached to the amide nitrogen.

Its chemical shift is influenced

by the nitrogen atom.

~141.0 C-i (Furan)
The C5 carbon of the furan

ring.

~130.5 C-c, C-e (Benzoic Acid)
The carbons ortho to the

carboxylic acid group.

~126.0 C-a (Benzoic Acid)

The quaternary carbon

attached to the carboxylic acid

group.

~119.0 C-d (Benzoic Acid)
The carbons ortho to the

amide group.

~115.0 C-j (Furan)

The quaternary carbon of the

furan ring attached to the

carbonyl group.

~112.0 C-h (Furan)
The C4 carbon of the furan

ring.
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~14.0 CH₃ (Methyl)

The methyl carbon is in the

aliphatic region, appearing

significantly upfield.

Infrared (IR) Spectroscopy: Functional Group
Fingerprinting
IR spectroscopy is a rapid and effective technique for identifying the functional groups present

in a molecule. Each functional group absorbs infrared radiation at a characteristic frequency.[5]

Experimental Protocol: IR Data Acquisition
Sample Preparation: For a solid sample, the Attenuated Total Reflectance (ATR) technique is

ideal. A small amount of the solid sample is placed directly on the ATR crystal. Alternatively, a

KBr pellet can be prepared.

Data Acquisition: An FTIR spectrometer is used to record the spectrum, typically in the range

of 4000-400 cm⁻¹. A background spectrum is recorded first and automatically subtracted

from the sample spectrum.

Predicted Characteristic IR Absorptions
The IR spectrum of 4-[(2-Methyl-3-furoyl)amino]benzoic acid is expected to show a

combination of absorptions from the carboxylic acid, amide, and aromatic moieties.
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Wavenumber
(cm⁻¹)

Vibration Type Functional Group Commentary

3300 - 2500 (broad) O-H stretch Carboxylic Acid

This very broad

absorption is a

hallmark of a

hydrogen-bonded

carboxylic acid and

often overlaps with C-

H stretching

frequencies.[6]

~3300

(sharp/medium)
N-H stretch Secondary Amide

This absorption for the

amide N-H bond is

typically sharper than

the O-H stretch.

3100 - 3000 C-H stretch Aromatic (Ar-H)

Stretching vibrations

for C-H bonds on the

benzene and furan

rings.

~1690 C=O stretch Carboxylic Acid

The carbonyl stretch

of the carboxylic acid

dimer is a very strong

and sharp absorption.

~1665 C=O stretch (Amide I) Amide

This is a characteristic

and strong absorption

for the amide

carbonyl.

~1600, ~1500 C=C stretch Aromatic Ring

These absorptions

arise from the

stretching vibrations

within the benzene

ring.

~1540 N-H bend (Amide II) Amide This band results from

a combination of N-H

bending and C-N
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stretching and is

characteristic of

secondary amides.

~1250 C-O stretch Carboxylic Acid

Stretching vibration of

the C-O single bond in

the carboxylic acid.

Mass Spectrometry (MS): Molecular Weight and
Fragmentation
Mass spectrometry provides the exact molecular weight and, through fragmentation patterns,

further corroborates the proposed structure.

Experimental Protocol: MS Data Acquisition
Ionization Method: Electrospray ionization (ESI) is a suitable soft ionization technique for this

molecule, which can be readily ionized in either positive or negative mode.

Mass Analyzer: A high-resolution mass spectrometer (HRMS) such as a Time-of-Flight (TOF)

or Orbitrap analyzer is used to determine the accurate mass to four or more decimal places,

allowing for the unambiguous determination of the molecular formula.

Fragmentation: Tandem mass spectrometry (MS/MS) can be performed by isolating the

molecular ion and subjecting it to collision-induced dissociation (CID) to observe

characteristic fragment ions.

Predicted Mass Spectrum Data (ESI-HRMS)
Molecular Formula: C₁₃H₁₁NO₄

Calculated Exact Mass: 245.0688

Expected Ion Peaks:

[M+H]⁺ (Positive Mode): m/z 246.0761

[M-H]⁻ (Negative Mode): m/z 244.0615
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Predicted Fragmentation Pattern:

The most likely fragmentation pathway involves the cleavage of the amide bond, which is often

the weakest bond in the structure. This would lead to two major fragment ions.

Primary Fragments

[C₁₃H₁₁NO₄+H]⁺
m/z 246.0761

[C₅H₅O₂]⁺
2-Methyl-3-furoyl cation

m/z 111.0441
Amide Cleavage

[C₈H₈NO₂]⁺
4-Aminobenzoic acid cation

m/z 138.0652

Amide Cleavage

Click to download full resolution via product page

Caption: Predicted fragmentation of the parent ion in positive-mode ESI-MS/MS.

Conclusion: A Cohesive Spectroscopic Portrait
The collective evidence from NMR, IR, and Mass Spectrometry provides a robust and internally

consistent confirmation of the structure of 4-[(2-Methyl-3-furoyl)amino]benzoic acid. The ¹H

and ¹³C NMR spectra precisely map the proton and carbon environments, IR spectroscopy

confirms the presence of all key functional groups (carboxylic acid, amide, aromatic rings), and

high-resolution mass spectrometry validates the molecular formula and reveals predictable

fragmentation patterns. This multi-faceted approach exemplifies a rigorous standard for

structural elucidation in chemical research and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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